Cas no 139277-93-3 (Ethanethiol, 2-[[(4-methoxyphenyl)methyl]thio]-)

• Product Name: Ethanethiol, 2-[[(4-methoxyphenyl)methyl]thio]-
• CAS No: 139277-93-3
• MF: C₁₀H₁₄OS₂
• MW: 214.347560405731
• CID: 1265546
• Update Time: 2024-08-03

Ethanethiol, 2-[[(4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[[(4-methoxyphenyl)methyl]thio]-

• Inchi： 1S/C10H14OS2/c1-11-10-4-2-9(3-5-10)8-13-7-6-12/h2-5,12H,6-8H2,1H3
• InChI Key： CZAMZMQCJLRUNC-UHFFFAOYSA-N
• SMILES： C(S)CSCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 214.04872

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 324.2±27.0 °C(Predicted)
• PSA: 9.23
• pka: 9.77±0.10(Predicted)